(E)-3-(furan-2-yl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)prop-2-enamide
• InChI: InChI=1S/C18H17NO3S/c20-18(6-5-16-3-1-10-22-16)19(13-15-8-11-21-14-15)9-7-17-4-2-12-23-17/h1-6,8,10-12,14H,7,9,13H2/b6-5+
• InChI Key: WJSIORIKWDSYFG-AATRIKPKSA-N
• Canonical SMILES: C1=COC(=C1)C=CC(=O)N(CCC2=CC=CS2)CC3=COC=C3
• Isomeric SMILES: C1=COC(=C1)/C=C/C(=O)N(CCC2=CC=CS2)CC3=COC=C3
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol

Description

(E)-3-(furan-2-yl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acrylamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the acrylamide family and is known for its unique chemical properties that make it suitable for use in several experiments.

Scientific Research Applications

Intramolecular Cyclization and Chemical Synthesis

One significant application of derivatives similar to "(E)-3-(furan-2-yl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acrylamide" is in the field of chemical synthesis, where these compounds are used in intramolecular cyclization reactions. For instance, derivatives of alkyl E-3-(furyl)-3-(diethoxyphosphoryl)acrylates have been reported to undergo cyclization, leading to the formation of various furan-embedded ring systems, such as dihydrothiopyrano[3,4-b]furans. These cyclization reactions are crucial for synthesizing complex molecules with potential applications in drug development and materials science (Pevzner, 2021).

Optoelectronic Applications

Another research area where derivatives of this compound find application is in the development of optoelectronic devices. For example, thiophene dyes substituted with donor-acceptor groups have been synthesized and evaluated for their nonlinear optical limiting behavior, which is crucial for protecting human eyes and optical sensors as well as for stabilizing light sources in optical communications. These studies highlight the potential of furan and thiophene-based compounds in creating advanced materials for photonic and optoelectronic applications (Anandan et al., 2018).

Antiviral Research

In the realm of medicinal chemistry, some derivatives have been investigated for their antiviral properties. For instance, a compound closely related to "(E)-3-(furan-2-yl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acrylamide" has been found to inhibit the enzymatic activities of SARS coronavirus helicase, suggesting a potential application in developing treatments for viral infections. This specific application underlines the importance of such compounds in the search for new antiviral drugs (Lee et al., 2017).

Green Chemistry and Environmental Applications

Research into derivatives of "(E)-3-(furan-2-yl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acrylamide" also extends into green chemistry, where these compounds are used in environmentally friendly synthetic processes. For instance, the enantioselective reduction of similar acrylamides using marine and terrestrial fungi has been explored, showcasing the role of these compounds in facilitating sustainable chemical syntheses and the production of chiral molecules with high enantiomeric excess (Jimenez et al., 2019).